Cas no 90888-61-2 ((2-methyl-1H-indol-3-yl)methanamine)

• Product Name: (2-methyl-1H-indol-3-yl)methanamine
• CAS No: 90888-61-2
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD18071392
• CID: 3148061
• PubChem ID: 21281467
• Update Time: 2025-09-24

(2-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-1H-indol-3-yl)methylamine
• (2-methyl-1H-indol-3-yl)methanamine
• EN300-1601826
• 90888-61-2
• ALBB-015135
• 870-802-0
• CS-0235708
• [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride
• SCHEMBL9664534
• AKOS005175045

• MDL： MFCD18071392
• Inchi： 1S/C10H12N2/c1-7-9(6-11)8-4-2-3-5-10(8)12-7/h2-5,12H,6,11H2,1H3
• InChI Key： DQAIODDNCNXORY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(CN)=C1C

Computed Properties

• Exact Mass: 160.1
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2
• XLogP3: 1.3

(2-methyl-1H-indol-3-yl)methanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (2-methyl-1H-indol-3-yl)methanamine

(2-Methyl-1H-indol-3-yl)methylamine: A Comprehensive Overview

The compound (2-Methyl-1H-indol-3-yl)methylamine, also known by its CAS registry number 90888-61-2, is a structurally unique entity that has garnered significant attention in the fields of biomedical research and pharmacology. This compound belongs to the family of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

Over the past decade, there has been a growing interest in indole-based compounds due to their ability to interact with various receptor systems and enzymatic pathways. The methyl group substitution at position 2 of the indole ring introduces additional steric and electronic effects, which may influence the compound's pharmacokinetics and biological activity.

Recent studies have highlighted the potential of (2-Methyl-1H-indol-3-yl)methylamine in neurodegenerative disorders, particularly in relation to its antioxidant and anti-inflammatory properties. These findings are supported by experimental data from both in vitro and preclinical models, suggesting that this compound may serve as a promising lead for the development of therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

One of the most notable aspects of (2-Methyl-1H-indol-3-yl)methylamine is its ability to modulate monoamine neurotransmitter systems, including serotonin and dopamine. This property positions it as a potential candidate for the treatment of mood disorders and neurodegenerative diseases, where dysregulation of these neurotransmitters is often observed.

Furthermore, advancements in crystallography and computational chemistry have provided valuable insights into the binding interactions of this compound with key receptor proteins. These studies not only enhance our understanding of its molecular mechanism but also pave the way for the design of more potent and selective derivatives.

Another area of active research is the exploration of (2-Methyl-1H-indol-3-yl)methylamine as a template molecule for drug discovery. Its flexible scaffold allows for easy modification to enhance bioavailability, selectivity, and efficacy, making it an attractive candidate for medicinal chemistry investigations.

Despite its promising potential, further research is required to fully elucidate the toxicological profile of (2-Methyl-1H-indol-3-yl)methylamine. Initial studies suggest that it exhibits a favorable safety margin, but more comprehensive evaluations are needed to ensure its suitability for clinical trials.

Overall, (2-Methyl-1H-indol-3-yl)methylamine represents an exciting opportunity in the field of biomedical science. Its unique structure, coupled with its demonstrated biological activities, positions it as a valuable tool for advancing our understanding of neurodegenerative diseases and developing new treatment strategies.